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Compound of Interest

Compound Name: 2-Cyanoisonicotinohydrazide

Cat. No.: B6343161

This guide provides comprehensive technical support for researchers, scientists, and drug
development professionals on the safe handling and storage of 2-Cyanoisonicotinohydrazide
(CAS No. 135048-32-7). The information herein is synthesized from established safety
protocols for related chemical compounds and general laboratory safety standards to ensure a
high degree of scientific integrity and trustworthiness.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 2-Cyanoisonicotinohydrazide?

Al: While a specific, comprehensive safety data sheet (SDS) for 2-
Cyanoisonicotinohydrazide is not readily available, by analyzing its chemical structure
containing a cyano group and a hydrazide moiety, we can infer potential hazards based on
similar compounds. The primary concerns are:

Toxicity: Compounds with cyano and hydrazide groups are often toxic if swallowed, in
contact with skin, or if inhaled.[1]

e [rritation: It may cause skin and serious eye irritation.[1][2]
» Respiratory Issues: Inhalation of dust may cause respiratory irritation.[1][2]

» Unknown Properties: The toxicological properties have not been fully investigated, so it
should be handled as a potentially hazardous substance.
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Q2: What are the appropriate storage conditions for 2-Cyanoisonicotinohydrazide?

A2: To ensure the stability and safety of 2-Cyanoisonicotinohydrazide, it should be stored in
a tightly closed container in a dry, cool, and well-ventilated place.[2][3] An inert atmosphere is
also recommended for storage.

Q3: What personal protective equipment (PPE) should | wear when handling this compound?

A3: A comprehensive approach to personal protection is crucial. The recommended PPE
includes:[3][4][5]

o Eye/Face Protection: Wear chemical safety goggles or a face shield.[4]

o Skin Protection: A lab coat, and chemical-resistant gloves (e.g., nitrile) are mandatory.[5] For
tasks with a higher risk of exposure, consider double gloving.

» Respiratory Protection: Use a NIOSH-approved respirator if working outside of a certified
chemical fume hood or if there is a risk of generating dust.[4]

Q4: How should | dispose of waste containing 2-Cyanoisonicotinohydrazide?

A4: 2-Cyanoisonicotinohydrazide waste should be treated as hazardous chemical waste.[6]
Do not dispose of it down the drain.[6] Collect all waste, including contaminated consumables,
in a designated, properly labeled, and sealed container for hazardous waste. Follow all local,
state, and federal regulations for hazardous waste disposal.[7]

Q5: What should | do in case of a spill?

A5: In the event of a spill, evacuate the immediate area and ensure adequate ventilation.[3]
Wearing appropriate PPE, gently cover the spill with an inert absorbent material like sand or
vermiculite.[1] Collect the absorbed material into a sealed container for hazardous waste
disposal.[1] Do not generate dust. Clean the spill area thoroughly with a suitable solvent and
then with soap and water.

Q6: What are the known chemical incompatibilities of 2-Cyanoisonicotinohydrazide?
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A6: While specific incompatibility data for this compound is limited, based on its functional
groups, it is prudent to avoid contact with strong oxidizing agents.[3] Reactions with
incompatible materials can lead to the release of toxic gases or create a fire or explosion
hazard.

Chemical and Physical Properties

Property Value Source
Molecular Formula C7HeN4O [8]
Molecular Weight 162.15 g/mol [8]
CAS Number 135048-32-7 [8]
Appearance Likely a solid Inferred

Room Temperature, under
Storage Temperature

inert atmosphere

Experimental Workflow: Safe Handling of 2-
Cyanoisonicotinohydrazide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of 2-Cyanoisonicotinohydrazide]. BenchChem, [2026]. [Online PDF]. Available at:
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cyanoisonicotinohydrazide-safely]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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